Cas no 763-11-1 (Sulfamide,N,N'-dibutyl-)
Sulfamide,N,N'-dibutyl- structure
Product Name:Sulfamide,N,N'-dibutyl-
CAS No:763-11-1
MF:C8H20N2O2S
MW:208.321600914001
CID:566705
PubChem ID:69809
Update Time:2025-04-19
Sulfamide,N,N'-dibutyl- Chemical and Physical Properties
Names and Identifiers
-
- Sulfamide,N,N'-dibutyl-
- N,N'-Dibutylsulphamide
- N,N'-dibutylsulfuric diamide
- CHEMBL229137
- NS00042482
- DTXSID90997657
- Butyl(Butylsulfamoyl)Amine
- 763-11-1
- BS-9974
- AKOS028110994
- N-(butylsulfamoyl)butan-1-amine
- sulfamide, n,n'-dibutyl-
- N,N'-dibutylsulfamide
- 'N,N''-dibutylsulfamide'
- SCHEMBL2486301
- EINECS 212-107-1
- BDBM50428810
- FLJVRWOWKXUFRB-UHFFFAOYSA-N
-
- Inchi: 1S/C8H20N2O2S/c1-3-5-7-9-13(11,12)10-8-6-4-2/h9-10H,3-8H2,1-2H3
- InChI Key: FLJVRWOWKXUFRB-UHFFFAOYSA-N
- SMILES: S(NCCCC)(NCCCC)(=O)=O
Computed Properties
- Exact Mass: 208.1247
- Monoisotopic Mass: 208.12454906g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 66.6Ų
Experimental Properties
- PSA: 58.2
Sulfamide,N,N'-dibutyl- Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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